Ko-3290

Specification

• CAS No.: 79848-61-6
• Molecular Formula: C19H25N3O3
• Molecular Weight: 343.4 g/mol
• IUPAC Name: N-[3-cyano-4-[2-hydroxy-3-(2-methylbut-3-yn-2-ylamino)propoxy]phenyl]-2-methylpropanamide
• Standard InChI: InChI=1S/C19H25N3O3/c1-6-19(4,5)21-11-16(23)12-25-17-8-7-15(9-14(17)10-20)22-18(24)13(2)3/h1,7-9,13,16,21,23H,11-12H2,2-5H3,(H,22,24)
• Standard InChI Key: OPEGAEBRVGIBAS-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=CC(=C(C=C1)OCC(CNC(C)(C)C#C)O)C#N
• Canonical SMILES: CC(C)C(=O)NC1=CC(=C(C=C1)OCC(CNC(C)(C)C#C)O)C#N

Introduction

β-Adrenoceptor Antagonism

Ko-3290 primarily functions as a β-adrenoceptor antagonist. β-adrenoceptors are G protein-coupled receptors that play crucial roles in various physiological processes, including heart rate regulation and lipid metabolism. Antagonists of these receptors are used in treating conditions like hypertension and certain heart-related disorders.

Cardioselectivity

The cardioselectivity of Ko-3290 indicates that it preferentially targets β1-adrenoceptors in the heart, reducing heart rate and contractility without significantly affecting β2-adrenoceptors in the lungs and other smooth muscles. This specificity is beneficial for minimizing side effects such as bronchoconstriction.

Antilipolytic Effects

Ko-3290 also exhibits antilipolytic effects, meaning it can inhibit the breakdown of fats in adipose tissue. This action could have implications for managing conditions related to excessive lipolysis.

Data Presentation

Given the limited specific data available for Ko-3290, a hypothetical example of how research findings might be presented in a table format is shown below. This example illustrates how data on the effects of Ko-3290 could be organized if more detailed studies were conducted.

Variable	Control Group	Ko-3290 Treated Group	P-value
Heart Rate (bpm)	80 ± 5	60 ± 3	<0.01
Lipolysis Rate (%)	100%	70%	<0.05
Blood Pressure (mmHg)	120 ± 10	100 ± 8	<0.01

Note: The data in the table is hypothetical and used for illustrative purposes only.